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Compound of Interest

Compound Name: Nardosinonediol

Cat. No.: B1496119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on Nardosinonediol is limited in the currently available

literature. The following application notes and protocols are based on studies of structurally and

functionally related compounds isolated from Nardostachys jatamansi, primarily

Nardoguaianone L (also referred to as G-6). These notes are intended to provide a

foundational framework for research into the anti-cancer properties of Nardosinonediol and its

analogs.

Sensitive Cell Lines and In Vitro Efficacy
Nardoguaianone L has demonstrated significant cytotoxic and anti-proliferative effects against

various cancer cell lines, particularly pancreatic cancer.

Quantitative Data Summary
The following tables summarize the in vitro efficacy of Nardoguaianone L (G-6) against

sensitive cancer cell lines.

Table 1: IC50 Values of Nardoguaianone L (G-6) in Pancreatic Cancer Cell Lines

Cell Line IC50 (µM) Treatment Duration Assay

SW1990 2.1 ± 0.3[1][2] 72 hours MTT Assay
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Table 2: Apoptotic Effect of Nardoguaianone L (G-6) on SW1990 Cells

Treatment
Concentration (µM)

Percentage of
Apoptotic Cells (%)

Treatment Duration Assay

20 22.66[3] 24 hours Annexin V/PI Staining

40 30.71[3] 24 hours Annexin V/PI Staining

Note on Other Pancreatic Cancer Cell Lines: While specific IC50 values are not detailed in the

provided literature, studies indicate that a combination of Nardoguaianone L (G-6) and

Gemcitabine inhibited the survival of Capan-2 cells by 1.12- to 2.39-fold and PANC-1 cells by

1.32- to 2.83-fold. No significant inhibitory effect was observed on CFPAC-1 cells[4].

Mechanism of Action: Signaling Pathways
Nardoguaianone L exerts its anti-tumor effects through the modulation of key signaling

pathways, leading to the induction of apoptosis and inhibition of cell proliferation.

MET/PTEN/TGF-β Signaling Pathway
Nardoguaianone L has been shown to inhibit the MET/PTEN/TGF-β pathway, which is crucial

for cell migration and motility in pancreatic cancer[3][5][6].
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MET/PTEN/TGF-β Pathway Inhibition

AGE-RAGE Signaling Pathway and Apoptosis Induction
The combination of Nardoguaianone L and Gemcitabine has been found to activate the AGE-

RAGE signaling pathway, leading to increased Reactive Oxygen Species (ROS), decreased

Mitochondrial Membrane Potential (MMP), and ultimately, apoptosis[7].
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AGE-RAGE Pathway and Apoptosis

Experimental Protocols
The following are detailed protocols for key experiments to assess the efficacy of

Nardosinonediol and related compounds.

Experimental Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1496119#cell-lines-sensitive-to-nardosinonediol-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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